![molecular formula C8H8N6OS2 B4540208 N-{[(2-methyl-2H-tetrazol-5-yl)amino]carbonothioyl}-2-thiophenecarboxamide](/img/structure/B4540208.png)
N-{[(2-methyl-2H-tetrazol-5-yl)amino]carbonothioyl}-2-thiophenecarboxamide
Description
Thiophene and tetrazole derivatives are of significant interest in the field of medicinal chemistry due to their broad spectrum of biological activities. These compounds are often studied for their potential as pharmaceutical agents and for their unique chemical and physical properties.
Synthesis Analysis
The synthesis of thiophene derivatives involves a variety of chemical reactions, often starting from simple precursors. For example, thiophene derivatives can be synthesized from amino-substituted benzo[b]thiophene carboxamides through reactions with different organic reagents. Spectroscopic methods such as IR, 1H NMR, and MS are commonly used to confirm the structures of synthesized compounds (Amr et al., 2010).
Molecular Structure Analysis
X-ray diffraction methods have been employed to determine the crystal structures of thiophene derivatives, providing detailed insight into their molecular configurations. These studies reveal the presence of both intra- and intermolecular hydrogen bonds, highlighting the importance of these interactions in determining the compounds' molecular structures (Saeed et al., 2010)
Chemical Reactions and Properties
Thiophene and tetrazole derivatives undergo various chemical reactions that modify their properties and potential applications. Reactions include the formation of thiazoles and thiophenes by reacting thioureas or formamidines with alkylating reagents, highlighting the versatility of these compounds in synthetic chemistry (Knoll et al., 1985).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystalline structures, can vary significantly depending on their molecular structure. For instance, the crystallization of N-p-tolyl thiophene carboxamide derivatives in specific space groups with defined cell parameters has been documented, providing a basis for understanding their physical behaviors (Analytical Sciences, 2004).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and potential for interaction with biological targets, are central to the study of these compounds. The synthesis and characterization of thiophene derivatives, including antimicrobial evaluation and docking studies, suggest these compounds can have significant biological activity, underlining the importance of chemical properties in their potential applications (Talupur et al., 2021).
properties
IUPAC Name |
N-[(2-methyltetrazol-5-yl)carbamothioyl]thiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N6OS2/c1-14-12-7(11-13-14)10-8(16)9-6(15)5-3-2-4-17-5/h2-4H,1H3,(H2,9,10,12,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBCXQCGQWCFUGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)NC(=S)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N6OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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